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Compound of Interest

Compound Name:
Propanamide, 3,3'-dithiobis[n-

methyl-

Cat. No.: B033000 Get Quote

This document provides a comprehensive guide for the proper and safe disposal of

Propanamide, 3,3'-dithiobis[n-methyl-] (CAS No. 999-72-4), designed for researchers,

scientists, and drug development professionals. The following procedures are based on

established laboratory safety principles and general chemical waste management guidelines.

Disclaimer: A complete, verified Safety Data Sheet (SDS) for Propanamide, 3,3'-dithiobis[n-
methyl-] is not publicly available. Therefore, this guidance is derived from general chemical

safety protocols and data for structurally related compounds. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for site-specific

procedures and to ensure full compliance with local, state, and federal regulations.[1][2][3] All

laboratory chemical waste should be treated as hazardous unless confirmed to be non-

hazardous by your EHS department.[4]

Immediate Safety and Handling for Disposal
Before beginning any disposal procedures, ensure all necessary personal protective equipment

(PPE) is in use to minimize exposure risks.

Work Area: Conduct all handling and preparation for disposal within a designated area, such

as a chemical fume hood or a well-ventilated enclosure.[2]

Personal Protective Equipment (PPE): A risk assessment is crucial, but general

recommendations for handling solid chemicals of unknown toxicity include:
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Eye and Face Protection: Wear chemical safety goggles and/or a face shield to protect

against any potential splashes or dust.[2]

Skin Protection: A fully buttoned lab coat, closed-toe shoes, and chemically resistant

gloves (e.g., nitrile) are required to prevent skin contact.[2]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

may be necessary.[2]

Personal Hygiene: Always wash hands thoroughly with soap and water after handling the

chemical and before leaving the laboratory.[2] Avoid eating, drinking, or smoking in

laboratory areas.[2]

Quantitative Data and Safety Summary
The following table summarizes key information for Propanamide, 3,3'-dithiobis[n-methyl-]
and the recommended PPE for its handling during disposal.

Property Value Reference

CAS Number 999-72-4 --INVALID-LINK--[5]

Molecular Formula C₈H₁₆N₂O₂S₂ --INVALID-LINK--[5]

GHS Hazard Class
Not classified as hazardous

per available reports
--INVALID-LINK--[5]

Eye/Face Protection
Chemical safety goggles / face

shield

General Laboratory

Guidelines[2]

Hand Protection
Chemically resistant gloves

(e.g., nitrile)

General Laboratory

Guidelines[2]

Skin/Body Protection Lab coat and closed-toe shoes
General Laboratory

Guidelines[2]

Respiratory Protection
Use in fume hood; respirator if

dust is generated

General Laboratory

Guidelines[2]
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Follow these procedural steps to ensure the safe and compliant disposal of Propanamide,
3,3'-dithiobis[n-methyl-] and associated contaminated materials.

Step 1: Waste Characterization and Segregation
Treat as Hazardous Waste: A laboratory chemical becomes waste when it is no longer

intended for use.[4][6] Unless explicitly advised otherwise by your EHS department, treat

Propanamide, 3,3'-dithiobis[n-methyl-] and any materials contaminated with it (e.g.,

gloves, pipette tips, absorbent pads) as hazardous chemical waste.[4]

Segregate Waste: Do not mix this waste stream with other incompatible chemical wastes.[4]

[6][7] Proper segregation prevents dangerous chemical reactions.[4][7] Store acids and

bases separately, and keep oxidizing agents away from reducing agents and organic

compounds.[7]

Step 2: Containment and Labeling
Select Appropriate Container: Collect all waste in a chemically compatible container that is in

good condition, with no leaks or cracks.[6][8] Plastic containers are often preferred.[9]

Keep Container Closed: The waste container must be kept securely closed at all times,

except when actively adding waste.[6][8][9]

Label Correctly: Affix a fully completed hazardous waste label to the container as soon as the

first drop of waste is added. The label must include:

The words "Hazardous Waste"

The full chemical name: "Propanamide, 3,3'-dithiobis[n-methyl-]"

An accurate description of all chemical constituents and their approximate concentrations.

[8]

The date when waste was first added to the container.

Step 3: Storage
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Designated Storage Area: Store the sealed and labeled waste container in a designated

Satellite Accumulation Area (SAA).[7][8][9] This area must be at or near the point of waste

generation.[8][9]

Secondary Containment: The primary waste container should be placed within a clean and

compatible secondary containment unit, such as a larger tub or bucket, to contain any

potential leaks or spills.[4][6]

Accumulation Time Limits: Laboratory wastes may be accumulated for a limited time (e.g.,

up to 9 or 12 months), provided the total volume does not exceed established limits (typically

55 gallons for hazardous waste or 1 quart for acutely toxic waste).[6][8][9]

Step 4: Disposal and Pickup
Do Not Use Drain Disposal: Chemical waste must never be poured down the drain.[2][6]

Request Pickup: Once the container is full or the accumulation time limit is approaching,

contact your institution's EHS department to arrange for a waste pickup.[2][8] Follow your

institution's specific procedure for submitting a disposal request.

Spill Cleanup: Any materials used to clean up spills of this chemical must also be collected

and disposed of as hazardous waste.[4][6]

Visual Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Propanamide,
3,3'-dithiobis[n-methyl-].
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Disposal workflow for Propanamide, 3,3'-dithiobis[n-methyl-].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. benchchem.com [benchchem.com]

3. Hazardous Waste Management - NYSDEC [dec.ny.gov]

4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

5. 3,3'-Dithiobis[N-methylpropanamide] | C8H16N2O2S2 | CID 70464 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. ehs.stanford.edu [ehs.stanford.edu]

7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

8. odu.edu [odu.edu]

9. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Safe Disposal Protocol for Propanamide, 3,3'-
dithiobis[n-methyl-]]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033000#propanamide-3-3-dithiobis-n-methyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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